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Compound of Interest

Compound Name: Glycolithocholic acid-d4

Cat. No.: B3025782

This guide provides a comprehensive overview of the core physicochemical properties,
experimental applications, and biological relevance of Glycolithocholic acid-d4. It is intended
for researchers, scientists, and professionals in the field of drug development who are working
with or have an interest in bile acid metabolism and analysis.

Physicochemical Properties

Glycolithocholic acid-d4 is the deuterated form of Glycolithocholic acid, a glycine-conjugated
secondary bile acid. The incorporation of deuterium atoms makes it an ideal internal standard
for quantitative analysis by mass spectrometry.[1][2][3]
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BENCHE

Property

Value

Reference

Formal Name

N-[(3a,5B)-3-hydroxy-24-
oxocholan-24-yl-2,2,4,4-d4]-

glycine

[1]14]

CAS Number

2044276-16-4

[L114](5006]07]

Molecular Formula

C26H39D4NOa

(1114151061071

Formula Weight

437.7 g/mol (also reported as
437.65 g/mol)

[L]14]E5107108]

Synonyms

GLCA-d4, Lithocholylglycine-
d4

[1]1416]

Purity

>95%[4], =298%][5], >99%
deuterated forms (d1-d4)[1][6],
>97% by NMR; >98% atom
D[7]

[L114](5006]07]

Formulation

A crystalline solid[1], a solution
in methanol at 100 pg/ml[4], or

a neat solid[5]

[1]141[5]

Solubility

Slightly soluble in chloroform
and methanol when heated.[1]
[6] The non-deuterated form is
soluble in DMF (30 mg/ml),
DMSO (20 mg/ml), and ethanol
(20 mg/ml).[9][10]

[11(6][9][10]

Storage

Store at -20°C.[1][5][9][10]

[11(5][9][10]

Stability

= 4 years[1][9], = 7 years for
the MaxSpec® Standard

solution[4]

(111411

Experimental Protocols
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Glycolithocholic acid-d4 is primarily utilized as an internal standard for the quantification of
endogenous glycolithocholic acid in biological samples using gas chromatography-mass
spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[1][2]

This section details a representative protocol for the analysis of bile acids, including
Glycolithocholic acid, using Glycolithocholic acid-d4 as an internal standard.[11]

Sample Preparation:

e To 100 pL of serum, add an internal standard solution containing Glycolithocholic acid-d4.
» Perform protein precipitation to remove interfering macromolecules.

o Centrifuge the sample and collect the supernatant for analysis.

Liquid Chromatography Conditions:[11]

e System: Thermo Scientific™ Vanquish™ Horizon HPLC system

e Column: Thermo Scientific™ Hypersil GOLD™ C18, 100 x 2.1 mm, 1.9 pm

e Column Temperature: 50°C

e Injection Volume: 10 pL

» Mobile Phase: A mixture of water and acetonitrile/methanol containing 0.1% formic acid.
e Run Time: Less than 10 minutes.

Mass Spectrometry Conditions:[11]

System: Thermo Scientific™ TSQ Quantis™ triple quadrupole mass spectrometer

lonization Mode: Negative Electrospray (H-ESI) Mode

Vaporizer Temperature: 350°C

lon Transfer Tube Temperature: 300°C
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» Analysis Mode: Selective Reaction Monitoring (SRM)

Quantification: The concentration of endogenous Glycolithocholic acid is determined by
comparing its peak area to that of the known concentration of the Glycolithocholic acid-d4
internal standard.[11] For glycine-conjugated bile acids, the major fragment ion monitored is
typically m/z 74 (NHCH2COO-).[11]
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LC-MS/MS Workflow for Bile Acid Analysis
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Caption: Workflow for the quantitative analysis of bile acids using LC-MS/MS.
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Biological Context and Signaling Pathways

Glycolithocholic acid is a secondary bile acid formed in the colon by the action of gut
microbiota.[3][12] The primary bile acid, chenodeoxycholic acid, is first converted to lithocholic
acid, which is then conjugated with glycine in the liver to form glycolithocholic acid.[3][12]

Bile acids are not only important for digestion but also act as signaling molecules that regulate
various metabolic processes.[12][13][14] They exert their effects by activating specific
receptors, most notably the farnesoid X receptor (FXR) and the G protein-coupled receptor 5
(TGR5).[12][13]

Caption: Formation of Glycolithocholic acid from a primary bile acid.
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Caption: Bile acids activate nuclear and membrane receptors to regulate metabolism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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